Cas no 874442-48-5 (rac-ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate
• CAS No: 874442-48-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5570508
• PubChem ID: 59513656
• Update Time: 2025-06-09

rac-ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37419863
• rac-ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate
• 874442-48-5
• SCHEMBL7887174
• DTXSID701222054
• EN300-1454546
• rel-Ethyl (3R,4S)-4-phenyl-3-pyrrolidinecarboxylate
• ethyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate

• Inchi： 1S/C13H17NO2/c1-2-16-13(15)12-9-14-8-11(12)10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9H2,1H3/t11-,12+/m0/s1
• InChI Key： QRPKWKHMIUWDBI-NWDGAFQWSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on rac-ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate

Professional Introduction to Rac-Ethyl (3R,4S)-4-Phenylpyrrolidine-3-Carboxylate (CAS No. 874442-48-5)

Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate, a compound with the chemical identifier CAS No. 874442-48-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (3R,4S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The synthesis and characterization of Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate have been the focus of extensive research due to its structural complexity and the potential implications for drug design. The presence of a phenyl group at the 4-position of the pyrrolidine ring introduces additional functional diversity, enabling a range of possible interactions with biological systems. This compound has garnered attention for its role as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyrrolidine derivatives for their potential applications in treating various neurological and cardiovascular disorders. The stereochemistry of Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate is particularly noteworthy, as it has been shown to influence binding affinity and metabolic stability. Studies have demonstrated that the (3R,4S) configuration enhances the compound's ability to interact with specific enzymes and receptors, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate is its potential as a scaffold for drug discovery. The pyrrolidine core is a privileged structure in medicinal chemistry, known for its ability to modulate biological pathways effectively. Researchers have leveraged this scaffold to develop compounds with improved pharmacokinetic profiles and reduced side effects. The ethyl ester functionality at the 3-position adds another layer of modularity, allowing for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate. These computational approaches have helped identify potential binding pockets and interaction mechanisms with target proteins. Such insights are invaluable for designing next-generation drugs with enhanced efficacy and selectivity. The integration of experimental data with computational modeling has accelerated the drug discovery process significantly.

The pharmacological profile of Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate has been evaluated through various in vitro and in vivo assays. Initial studies have revealed promising results regarding its ability to modulate neurotransmitter systems involved in pain perception and mood regulation. The compound's interaction with enzymes such as cytochrome P450 has also been studied to assess its metabolic stability and potential drug-drug interactions.

Another area of interest is the role of Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate in cardiovascular research. Pyrrolidine derivatives have shown potential in targeting pathways associated with hypertension and atherosclerosis. The specific stereochemistry of this compound may enhance its efficacy in modulating these pathways without significant off-target effects. Further preclinical studies are warranted to fully elucidate its cardiovascular benefits.

The synthetic route to Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include stereoselective functionalization of the pyrrolidine ring followed by esterification at the 3-position. Advances in catalytic methods have enabled more efficient synthesis while maintaining high enantiomeric purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and commercial purposes.

The future prospects for Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate are exciting given its versatile structure and promising pharmacological properties. Ongoing research aims to explore its potential in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, investigations into its anti-inflammatory and antioxidant activities are underway, suggesting broad therapeutic applications.

In conclusion, Rac-Ethyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic benefits. Its stereochemistry, functional diversity, and synthetic accessibility make it an attractive scaffold for drug discovery. As research continues to uncover new applications for this compound, it is poised to play a vital role in developing next-generation therapeutics that address unmet medical needs.